Ethyl 6-methylbenzofuran-2-carboxylate
Overview
Description
Ethyl 6-methylbenzofuran-2-carboxylate is a chemical compound with the molecular formula C12H12O3 . It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature .
Synthesis Analysis
The synthesis of benzofuran derivatives, including this compound, has been a subject of research. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its molecular weight is 204.22 . More specific physical and chemical properties such as melting point, boiling point, and solubility would require additional data.Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Heterocyclic Compounds : Ethyl 6-methylbenzofuran-2-carboxylate derivatives have been synthesized in the context of studying heterocyclic compounds. These derivatives can be obtained by various chemical reactions, leading to different products with potential pharmaceutical applications. For example, the synthesis of ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylates and 2-methylimidazo[2,1-b]benzothiazole-3-carboxylates has been explored for their anti-inflammatory activities (Abignente et al., 1983).
Synthesis of Novel Derivatives : Researchers have developed a range of novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(6-methoxy-3-methylbenzofuran-2-yl)-1,3,4-oxadiazole derivatives from this compound. These compounds have been studied for their spectroscopic properties, suggesting applications in material science and optics (Jiang et al., 2012).
Biological and Pharmaceutical Applications
Anti-Tumor Agents : Derivatives of this compound have been investigated for their potential as anti-tumor agents. Certain derivatives have shown selective cytotoxicity against tumorigenic cell lines, indicating their potential in cancer therapy (Hayakawa et al., 2004).
Antimicrobial Properties : Some derivatives of this compound have been synthesized and tested for their antimicrobial activities. These compounds have shown significant effects against certain bacteria and yeasts, making them potential candidates for antimicrobial drug development (Balkan et al., 2001).
Other Applications
- Corrosion Inhibition : this compound derivatives have also been investigated for their use as corrosion inhibitors. These compounds have been found to be effective in protecting mild steel against corrosion, suggesting applications in industrial processes and material preservation (Dohare et al., 2017).
Future Directions
Benzofuran compounds, including Ethyl 6-methylbenzofuran-2-carboxylate, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications . They are considered potential natural drug lead compounds . Future research may focus on exploring their therapeutic potentials and developing efficient synthesis methods.
properties
IUPAC Name |
ethyl 6-methyl-1-benzofuran-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-3-14-12(13)11-7-9-5-4-8(2)6-10(9)15-11/h4-7H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWVDZLZOICAPDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(O1)C=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401224544 |
Source
|
| Record name | 2-Benzofurancarboxylic acid, 6-methyl-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401224544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
53715-89-2 |
Source
|
| Record name | 2-Benzofurancarboxylic acid, 6-methyl-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53715-89-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Benzofurancarboxylic acid, 6-methyl-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401224544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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